Cas no 2034397-70-9 (2-(1H-pyrazol-1-yl)-N-{3-(thiophen-2-yl)pyrazin-2-ylmethyl}acetamide)

2-(1H-Pyrazol-1-yl)-N-{3-(thiophen-2-yl)pyrazin-2-ylmethyl}acetamide is a heterocyclic compound featuring a pyrazole-thiophene-pyrazine core, designed for applications in medicinal chemistry and pharmaceutical research. Its structure combines multiple pharmacophores, enhancing binding affinity and selectivity toward biological targets. The presence of pyrazole and thiophene moieties contributes to its potential as a scaffold for kinase inhibitors or receptor modulators. The acetamide linker improves solubility and metabolic stability, making it suitable for further derivatization. This compound is particularly valuable in drug discovery for its balanced physicochemical properties and versatility in structure-activity relationship studies. High-purity synthesis ensures reproducibility for rigorous research applications.
2-(1H-pyrazol-1-yl)-N-{3-(thiophen-2-yl)pyrazin-2-ylmethyl}acetamide structure
2034397-70-9 structure
Product Name:2-(1H-pyrazol-1-yl)-N-{3-(thiophen-2-yl)pyrazin-2-ylmethyl}acetamide
CAS No:2034397-70-9
MF:C14H13N5OS
MW:299.350920438766
CID:6389266
PubChem ID:122163065
Update Time:2025-10-25

2-(1H-pyrazol-1-yl)-N-{3-(thiophen-2-yl)pyrazin-2-ylmethyl}acetamide Chemical and Physical Properties

Names and Identifiers

    • 2-(1H-pyrazol-1-yl)-N-{3-(thiophen-2-yl)pyrazin-2-ylmethyl}acetamide
    • 2-(1H-pyrazol-1-yl)-N-{[3-(thiophen-2-yl)pyrazin-2-yl]methyl}acetamide
    • AKOS032464391
    • F6574-1716
    • 2-pyrazol-1-yl-N-[(3-thiophen-2-ylpyrazin-2-yl)methyl]acetamide
    • 2-(1H-pyrazol-1-yl)-N-((3-(thiophen-2-yl)pyrazin-2-yl)methyl)acetamide
    • 2034397-70-9
    • Inchi: 1S/C14H13N5OS/c20-13(10-19-7-2-4-18-19)17-9-11-14(16-6-5-15-11)12-3-1-8-21-12/h1-8H,9-10H2,(H,17,20)
    • InChI Key: ADEOSUSHGGCFRP-UHFFFAOYSA-N
    • SMILES: S1C=CC=C1C1C(CNC(CN2C=CC=N2)=O)=NC=CN=1

Computed Properties

  • Exact Mass: 299.08408123g/mol
  • Monoisotopic Mass: 299.08408123g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 5
  • Complexity: 356
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 101Ų

2-(1H-pyrazol-1-yl)-N-{3-(thiophen-2-yl)pyrazin-2-ylmethyl}acetamide Pricemore >>

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Additional information on 2-(1H-pyrazol-1-yl)-N-{3-(thiophen-2-yl)pyrazin-2-ylmethyl}acetamide

Comprehensive Overview of 2-(1H-pyrazol-1-yl)-N-{3-(thiophen-2-yl)pyrazin-2-ylmethyl}acetamide (CAS No. 2034397-70-9)

The compound 2-(1H-pyrazol-1-yl)-N-{3-(thiophen-2-yl)pyrazin-2-ylmethyl}acetamide (CAS No. 2034397-70-9) is a sophisticated heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a pyrazole ring linked to a thiophene-substituted pyrazine core via an acetamide bridge, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a kinase inhibitor, given the prevalence of such compounds in targeted therapies for diseases like cancer and inflammatory disorders.

In recent years, the demand for novel small-molecule drugs has surged, driven by advancements in precision medicine and personalized therapeutics. The structural motifs present in 2-(1H-pyrazol-1-yl)-N-{3-(thiophen-2-yl)pyrazin-2-ylmethyl}acetamide align with this trend, as pyrazoles and thiophenes are known for their bioactivity and versatility in drug design. This compound's molecular weight and lipophilicity further enhance its drug-like properties, making it a subject of ongoing structure-activity relationship (SAR) studies.

From a synthetic chemistry perspective, the preparation of 2-(1H-pyrazol-1-yl)-N-{3-(thiophen-2-yl)pyrazin-2-ylmethyl}acetamide involves multi-step reactions, often employing cross-coupling and amide bond formation strategies. The CAS No. 2034397-70-9 serves as a critical identifier for researchers sourcing this compound for high-throughput screening or medicinal chemistry projects. Its purity and stability are paramount, especially when evaluating its pharmacokinetic and toxicological profiles in preclinical studies.

The rise of AI-driven drug discovery has further amplified interest in compounds like 2-(1H-pyrazol-1-yl)-N-{3-(thiophen-2-yl)pyrazin-2-ylmethyl}acetamide. Computational tools can predict its binding affinity to specific biological targets, accelerating the identification of potential therapeutic applications. For instance, its heterocyclic scaffold may interact with protein kinases or G-protein-coupled receptors (GPCRs), which are hot targets in oncology and neurology research.

Beyond pharmaceuticals, this compound's agrochemical potential is also under exploration. The thiophene and pyrazine moieties are common in pesticide and herbicide formulations, suggesting possible uses in crop protection. However, rigorous environmental impact assessments are necessary to ensure sustainability.

In summary, 2-(1H-pyrazol-1-yl)-N-{3-(thiophen-2-yl)pyrazin-2-ylmethyl}acetamide (CAS No. 2034397-70-9) represents a versatile and scientifically valuable molecule. Its integration into drug discovery pipelines and material science applications highlights its cross-disciplinary relevance. As research progresses, this compound may unlock new avenues for addressing unmet medical and industrial needs.

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